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1-Methyl-N-octyl-1H-pyrazol-3-

amine

Cat. No.: B13219412

Get Quote

Executive Summary
1-Methyl-N-octyl-1H-pyrazol-3-amine represents a challenging class of pharmaceutical

intermediates: amphiphilic small molecules. The molecule features a polar, hydrogen-bond-

capable headgroup (aminopyrazole) and a flexible, lipophilic tail (octyl chain). This duality

creates specific hurdles in solid-state characterization, particularly regarding crystal packing

and conformational disorder.

This guide objectively compares the three primary methodologies for determining the structural

attributes of this compound: Single Crystal X-Ray Diffraction (SC-XRD), Powder X-Ray

Diffraction (PXRD), and Computational Modeling (DFT).

Recommendation: While PXRD is sufficient for batch-to-batch consistency, SC-XRD at 100 K is

the mandatory "gold standard" for this specific compound to resolve the conformational

flexibility of the octyl chain and definitive hydrogen-bonding networks.
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The following table contrasts the performance of structural determination techniques

specifically for 1-Methyl-N-octyl-1H-pyrazol-3-amine.

Feature
SC-XRD (Gold

Standard)
PXRD (Screening)

NMR + DFT (In-

Silico)

Primary Output
3D Atomic

Coordinates (x, y, z)

Bulk Phase

Fingerprint (2θ)

Solution Conformation

/ Energy Min.

Resolution Atomic (< 0.8 Å)
Lattice Parameters

Only
Theoretical

Octyl Chain Insight

High. Resolves

specific packing

(interdigitated vs.

bilayer).

Low. Broad peaks due

to disorder.

Medium. Predicts

lowest energy

rotamers.

Sample Requirement
Single Crystal (0.1–

0.3 mm)

Polycrystalline

Powder (>10 mg)

Dissolved Sample (~5

mg)

Throughput
Low (24–48

hours/sample)
High (15 mins/sample)

Medium (Compute

time dependent)

Critical Limitation

Requires high-quality

crystal growth (difficult

for flexible chains).

Cannot solve ab initio

structure easily for

flexible organics.

Lacks intermolecular

packing forces.

Expert Insight: The "Flexible Tail" Problem
For this specific molecule, the octyl chain introduces significant thermal motion.

PXRD often yields low-resolution patterns at room temperature because the alkyl tails act

like a "liquid" layer between the rigid pyrazole heads.

SC-XRD is superior only if performed at cryo-temperatures (100 K), which "freezes" the octyl

chain into a resolvable conformation, allowing the determination of Van der Waals

interactions critical for solubility prediction.
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This protocol is designed to overcome the high solubility of the octyl chain in non-polar solvents

and the polarity of the pyrazole.

Phase 1: Crystallization Screening (Vapor Diffusion)
Standard evaporation often fails for octyl-derivatives, leading to oils. Vapor diffusion is the self-

validating alternative.

Prepare Inner Solution: Dissolve 10 mg of 1-Methyl-N-octyl-1H-pyrazol-3-amine in 0.5 mL

of Ethyl Acetate (moderately polar).

Prepare Outer Solvent: Place 3 mL of n-Pentane (antisolvent) in a larger vial.

Equilibration: Place the open inner vial inside the larger vial. Seal the outer vial tightly.

Timeline: Allow to stand undisturbed at 4°C for 3–7 days. The pentane will slowly diffuse into

the ethyl acetate, gently lowering solubility and promoting ordered crystal growth.

Phase 2: Data Collection & Reduction
Instrument: Bruker D8 QUEST or Rigaku XtaLAB (Mo-Kα radiation,

= 0.71073 Å).

Mounting: Select a clear, block-like crystal (approx 0.2 x 0.1 x 0.1 mm). Mount on a MiTeGen

loop using Paratone oil.

Temperature:100 K (Critical).

Reasoning: At 298 K, the terminal carbons (C6-C8 of the octyl chain) will likely show

excessive thermal ellipsoids (

), making the model unstable.

Strategy: Collect full sphere data (

) to ensure redundancy > 4.0.

Phase 3: Structure Solution (SHELXT)
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Space Group Determination: Likely Monoclinic (

) or Triclinic (

) due to the asymmetry of the chain.

Refinement: Use SHELXL.

Constraint Handling: If the octyl chain shows disorder, apply SIMU and DELU restraints to

the carbon chain. If two conformations exist, model as split positions (Part A/Part B) with

summed occupancy = 1.0.

Structural Analysis & Data Interpretation[1][2][3][4]
[5][6][7][8]
When analyzing the solved structure of 1-Methyl-N-octyl-1H-pyrazol-3-amine, focus on these

three structural motifs which define its physicochemical performance:

A. The Pyrazole Dimer (H-Bonding)
The primary stabilizing force is the hydrogen bond between the amine donor (

) and the pyrazole ring nitrogen acceptor (

) of a neighboring molecule.

Metric: Look for

distances of 2.9 – 3.1 Å.

Significance: This dimer formation dictates the compound's melting point and solubility in

water.

B. The Hydrophobic Bilayer
The octyl chains will likely align parallel to each other.

Packing: Expect a "bilayer" or "herringbone" arrangement where polar heads group together

and lipophilic tails group together.
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Performance Implication: This separation creates distinct hydrophilic and hydrophobic

domains, suggesting this molecule may form micelles in aqueous solution (surfactant

behavior).

C. Torsion Angles (Conformation)
Check the torsion angle between the pyrazole ring and the first carbon of the octyl chain (

).

Planarity: The amine nitrogen is likely

hybridized, keeping the

system relatively planar with the ring.

Workflow Visualization
The following diagram outlines the decision logic for structurally characterizing this amphiphilic

compound.
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Compound: 1-Methyl-N-octyl-1H-pyrazol-3-amine

Step 1: Polymorph Screening (PXRD)
Goal: Check Crystallinity

Is Sample Crystalline?

Result: Amorphous/Oil

Broad Halo

Result: Sharp Peaks

Discrete Peaks

Method: Vapor Diffusion
(EtOAc / Pentane)

Recrystallize

Step 2: SC-XRD (100 K)
Goal: Atomic Resolution

Select Crystal

Crystals Grown

Step 3: Structure Refinement
(Handle Octyl Disorder)

Final Output:
.CIF File & Packing Analysis

Click to download full resolution via product page
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Caption: Workflow for transitioning from crude material to a solved crystal structure, highlighting

the critical recrystallization step for oily/amorphous samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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